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Compound of Interest

Compound Name: Epibromohydrin

Cat. No.: B142927 Get Quote

Epibromohydrin is a highly toxic, flammable, and corrosive chemical that requires strict

procedures for its handling and disposal to ensure the safety of laboratory personnel and

environmental protection.[1][2][3] Adherence to these guidelines is critical for minimizing risks

associated with this hazardous substance. This document provides essential safety and

logistical information for the proper disposal of epibromohydrin waste in a research and

development setting.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). Work should be conducted in a well-

ventilated area, preferably under a chemical fume hood.[1]

Required Personal Protective Equipment (PPE):
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PPE Item Specification

Eye/Face Protection

Chemical safety goggles or a face shield as

described by OSHA's eye and face protection

regulations.[2]

Skin Protection

Chemical-resistant gloves (e.g., butyl, viton, or

neoprene) and appropriate protective clothing to

prevent skin exposure.[2][4]

Respiratory Protection

A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements should be in place.[2]

Additional Equipment

An eyewash station and a safety shower must

be readily accessible in the immediate work

area.[2][5]

Step-by-Step Disposal Protocol
The disposal of epibromohydrin must be managed as hazardous waste, in strict accordance

with all local, state, and federal regulations.[2][3] Do not attempt to dispose of epibromohydrin
down the drain or with general laboratory trash.[1]

Step 1: Waste Identification and Segregation

Labeling: Clearly label the waste container as "Hazardous Waste: Epibromohydrin" and

include the associated hazard symbols (Toxic, Flammable, Corrosive).

Segregation: Do not mix epibromohydrin waste with other chemical waste streams to

prevent potentially violent reactions.[1] It is incompatible with acids, strong oxidizing agents,

aluminum, magnesium, sodium, zinc, and water.[2]

Step 2: Containerization

Original Containers: Whenever possible, leave the chemical in its original container.[1]

Waste Containers: If transferring to a waste container, use one that is in good condition,

compatible with epibromohydrin, and has a tightly sealing lid.
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Container Integrity: Do not overfill waste containers; a recommended maximum is 90% of the

container's capacity.[6] Ensure the exterior of the container is clean and free of

contamination.[6]

Step 3: Storage Pending Disposal

Location: Store waste containers in a designated, locked, and well-ventilated hazardous

waste storage area.[1][3]

Conditions: Keep the storage area cool and dry, away from heat, sparks, open flames, and

other ignition sources.[1][2][3] The recommended storage temperature is below 4°C (39°F).

[2]

Secondary Containment: Utilize secondary containment trays to prevent the spread of

material in case of a leak.[7]

Step 4: Spill Management In the event of a spill, evacuate the area and remove all ignition

sources.[5]

Containment: Cover drains to prevent environmental release.[1]

Absorption: Absorb the spill using an inert material such as vermiculite, dry sand, or a

commercial chemical absorbent (e.g., Chemizorb®).[1][2][5]

Collection: Carefully collect the absorbed material using spark-proof tools and place it into a

suitable, labeled container for hazardous waste.[2]

Decontamination: Clean the affected area thoroughly.[1]

Reporting: Report the spill to the appropriate environmental health and safety personnel at

your institution.

Step 5: Final Disposal

Professional Disposal: Arrange for the collection and disposal of the epibromohydrin waste

through a licensed hazardous waste disposal company.[1][3]
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Documentation: Complete all necessary waste manifest paperwork as required by your

institution and regulatory agencies. This is often referred to as a "trip-ticket" system.[8]

Quantitative Data and Specifications
The following table summarizes key quantitative data for epibromohydrin relevant to its safe

handling and disposal.

Property Value Source Citation

UN Number UN2558 [1]

Hazard Class
6.1 (Toxic), Subsidiary Risk 3

(Flammable)
[1]

Flash Point 56 °C (133 °F) [2]

Recommended Storage Temp. Below 4°C (39°F) [2]

CAS Number 3132-64-7 [2]

Epibromohydrin Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of

epibromohydrin waste.
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Caption: Workflow for the safe disposal of epibromohydrin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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